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Compound of Interest

Compound Name:
2-Hydroxyethane-1-sulfonyl

fluoride

CAS No.: 1893924-11-2

Cat. No.: B2893900

Get Quote

Executive Summary
2-Chloroethyl Sulfonyl Fluoride (2-CESF): The superior, shelf-stable precursor. It exhibits

high hydrolytic stability and undergoes controlled, base-mediated elimination to generate the

active electrophile, Ethenesulfonyl Fluoride (ESF).

2-Hydroxyethyl Sulfonyl Fluoride (2-HESF): A thermodynamically compromised analog.

While the sulfonyl fluoride moiety remains stable, the

-hydroxy group introduces risks of intramolecular cyclization (to sultones) and requires harsh
or multi-step activation to generate ESF. It is generally observed as a degradation product
rather than a viable reagent.

Structural Analysis & Chemical Logic
The utility of these compounds lies in their ability to serve as precursors to Ethenesulfonyl

Fluoride (ESF), the most potent Michael acceptor in the SuFEx toolkit.
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Feature
2-Chloroethyl Sulfonyl

Fluoride

2-Hydroxyethyl Sulfonyl

Fluoride

Structure

Leaving Group
Chloride (

)

Hydroxyl (

)

Leaving Group pKa -7 (Good leaving group) 15.7 (Poor leaving group)

Activation Pathway E2 Elimination (Mild Base)
Dehydration (Acid/Heat) or

Activation (MsCl)

Primary Risk HCl generation (manageable)
Cyclization to Ethane Sultone

(toxic/reactive)

The Stability Paradox
Both molecules possess the highly stable

bond, which is resistant to hydrolysis at neutral pH. However, the stability of the carbon
backbone differs:

2-CESF is kinetically stable. The C-Cl bond does not spontaneously eliminate without a

base, allowing long-term storage.

2-HESF is thermodynamically ambiguous. The

-hydroxy group can attack the sulfur center (intramolecular substitution) or undergo
dehydration. While the F-S bond discourages cyclization compared to sulfonyl chlorides, the
lack of a good leaving group makes 2-HESF "stuck" in a low-reactivity well, requiring forcing
conditions to activate.

Stability Profiles & Degradation Pathways
Storage Stability (Shelf Life)

2-CESF: Highly stable. Can be stored at room temperature or
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for months without significant degradation. It is hydrophobic, which protects it from
immediate hydrolysis in moist air.

2-HESF: Poorly defined in literature as an isolated reagent because it is prone to equilibrium

issues. In aqueous media, it exists in equilibrium with ESF, but the equilibrium heavily favors

ESF (the alkene) only under dehydration conditions.

Hydrolytic Stability
Sulfonyl fluorides are unique because the S-F bond is homolytically strong and heterolytically

resistant to reduction and nucleophilic attack compared to chlorides.

2-CESF: Resistant to water. It is synthesized via an "on-water" protocol, demonstrating that it

survives aqueous conditions during formation.

2-HESF: As the hydration product of ESF, it represents the "deactivated" state. However, its

formation is slow; ESF is surprisingly stable in water at neutral pH.

Thermal Stability
2-CESF: Stable up to

in the absence of base.

2-HESF: Prone to thermal dehydration or decomposition.

Mechanism of Action: The Pathway to ESF
The following diagram illustrates the activation pathways. 2-CESF provides a direct, irreversible

route to ESF, whereas 2-HESF is trapped in a reversible hydration cycle or a cyclization dead-

end.
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Figure 1: Activation and degradation pathways. 2-CESF offers a clean, unidirectional activation

to ESF. 2-HESF is linked to degradation or difficult activation.

Experimental Protocols
Protocol A: Synthesis & Activation of 2-CESF (The "On-
Water" Standard)
Rationale: This protocol utilizes the unique stability of the sulfonyl fluoride in water to

synthesize the precursor in high yield, then activates it to ESF.

Materials:

2-Chloroethyl sulfonyl chloride[1][2][3]

(saturated aqueous solution)

MgO (Magnesium Oxide)[1][2][4]

Step 1: Chloride-Fluoride Exchange (Synthesis of 2-CESF)

Prepare a saturated solution of

in water.

Add 2-chloroethyl sulfonyl chloride dropwise at room temperature.
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Stir vigorously. The product, 2-CESF, is hydrophobic and will separate as a distinct organic

layer.

Validation: Monitor by

NMR. The shift will move from the chloride (silent) to the fluoride (

ppm).

Result: 2-CESF is isolated as a stable liquid.

Step 2: Activation to ESF (Dehydrochlorination)

Suspend 2-CESF in water.[1][2][4]

Add MgO (0.6 equiv).

Stir.[5] MgO acts as a "buffer-base," neutralizing the eliminated HCl without causing rapid

hydrolysis of the S-F bond.

Distill the resulting ESF (b.p.

) directly from the reaction mixture.

Protocol B: Stability Monitoring via NMR
Rationale:

NMR is the gold standard for SuFEx chemistry because it is sensitive and background-free.

Sample Preparation: Dissolve 10 mg of the sulfonyl fluoride in 0.5 mL of deuterated solvent (

for stock,

/buffer for hydrolytic tests).

Internal Standard: Add

-trifluorotoluene (

ppm) as an integration standard.
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Acquisition:

2-CESF: Look for a triplet at

ppm (coupled to

-hydrogens).

ESF: Look for a multiplet at

ppm.

Hydrolysis (Fluoride ion): Look for a singlet at

ppm.

Data Interpretation: Stability is defined as the retention of the sulfonyl fluoride peak area

relative to the internal standard over time.

Comparative Data Summary
Metric 2-CESF 2-HESF ESF (Active)

CAS Number 711-66-0 N/A (Transient) 677-25-8

Physical State Liquid Liquid/Oil (Viscous) Liquid

Hydrolytic Half-life (pH

7)
> 6 months Variable (Equilibrium) > 24 hours

Reactivity Mode
Latent (Requires

Base)

Inert (Requires

Activation)
Active Electrophile

Suitability for Storage Excellent Poor Good (if pure)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2893900?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2893900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

